Cas no 1429893-27-5 (7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole)

• Product Name: 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole
• CAS No: 1429893-27-5
• MF: C₁₁H₈BrFN₂O
• MW: 283.10
• MDL: MFCD32174128
• CID: 5100711
• PubChem ID: 89488378
• Update Time: 2026-03-03

7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole
• Pyrazolo[5,1-b]oxazole, 7-bromo-6-(4-fluorophenyl)-2,3-dihydro-
• 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b][1,3]oxazole
• SY323010
• P19843
• MFCD32174128
• SCHEMBL14844926
• AS-79281
• 1429893-27-5
• 7-bromo-6-(4-fluorophenyl)-2H,3H-pyrazolo[3,2-b][1,3]oxazole
• LOWBFBYCHTXPRD-UHFFFAOYSA-N

• MDL： MFCD32174128
• Inchi： 1S/C11H8BrFN2O/c12-9-10(7-1-3-8(13)4-2-7)14-15-5-6-16-11(9)15/h1-4H,5-6H2
• InChI Key： LOWBFBYCHTXPRD-UHFFFAOYSA-N
• SMILES： O1CCN2N=C(C3=CC=C(F)C=C3)C(Br)=C12

Computed Properties

• Exact Mass: 281.98040g/mol
• Monoisotopic Mass: 281.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole

Introduction to 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole (CAS No. 1429893-27-5)

7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole, identified by its CAS number 1429893-27-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[5,1-b]oxazole scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both bromine and fluorine substituents in its molecular structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The pyrazolo[5,1-b]oxazole core is a fused bicyclic system consisting of a pyrazole ring linked to an oxazole ring. This configuration imparts unique electronic and steric properties that can be exploited to modulate biological targets. The bromo substituent at the 7-position and the 4-fluorophenyl group at the 6-position are strategically positioned to influence the compound's interactions with biological receptors. These substituents not only enhance the compound's solubility and metabolic stability but also contribute to its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole has emerged as a promising candidate due to its unique structural features and demonstrated biological activity. The compound has been extensively studied for its potential in various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical targets in oncology due to their role in cell signaling pathways that regulate cell growth, division, and survival. The bromo and fluorophenyl substituents in 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole have been shown to enhance binding affinity to these enzymes by improving interactions with key residues in the active site. This has led to the development of several derivatives as lead compounds for kinase inhibitors.

Moreover, the pyrazolo[5,1-b]oxazole scaffold has been explored for its anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that derivatives of this scaffold can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX-5. The presence of halogen atoms in 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole enhances its ability to interact with these enzymes, potentially leading to more potent anti-inflammatory effects.

Recent advances in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Molecular docking studies have been instrumental in predicting how 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole interacts with target proteins. These studies have revealed that the compound can bind tightly to kinases and other enzymes with high selectivity. This high selectivity is crucial for minimizing side effects associated with drug therapy.

The synthesis of 7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromine atom at the 7-position is typically achieved through halogenation reactions using reagents such as N-bromosuccinimide (NBS). The subsequent coupling of the 4-fluorophenyl group is often performed using palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and functional group tolerance.

The dihydropyrazolo[5,1-b]oxazole core is formed through cyclization reactions that involve condensation of appropriate precursors under controlled conditions. These reactions often require acidic or basic catalysts to facilitate ring closure. Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure.

In conclusion,7-bromo-6-(4-fluorophenyl)-2,3-dihydropyrazolo[5,1-b]oxazole (CAS No. 1429893-27-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its potential as a therapeutic agent continues to be explored through both experimental and computational studies. As research progresses，this compound is likely to play a crucial role in the development of novel drugs targeting various diseases.